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Compound of Interest

Compound Name: 5-Methoxyisoxazol-3-amine

Cat. No.: B1589411

This technical guide provides a detailed analysis of the expected spectroscopic data for 5-
Methoxyisoxazol-3-amine, a heterocyclic compound of interest in medicinal chemistry and
drug development. Due to the limited availability of experimentally derived spectra for this
specific molecule in public databases, this guide will leverage established spectroscopic
principles and comparative data from the closely related analogue, 5-Methylisoxazol-3-amine,
to provide a robust predictive analysis. This approach offers valuable insights for the
identification, characterization, and quality control of 5-Methoxyisoxazol-3-amine in a
research setting.

Molecular Structure and its Spectroscopic
Implications

The structure of 5-Methoxyisoxazol-3-amine incorporates several key functional groups that
dictate its spectral behavior: an isoxazole ring, a primary amine group (-NHz), and a methoxy
group (-OCHs). Understanding the electronic environment of each part of the molecule is
crucial for interpreting its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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